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Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B12363189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodizonic acid disodium salt, with the CAS number 523-21-7, is an organic salt recognized

for its potent chromogenic and complexing properties.[1] This guide provides an in-depth

overview of its chemical and physical characteristics, analytical applications, and relevant

experimental protocols. It is designed to be a valuable resource for professionals in research,

analytical chemistry, and pharmaceutical development. The compound's primary utility lies in its

ability to form intensely colored complexes with various metal ions, making it a crucial reagent

for their detection and quantification.[1][2]

Physicochemical Properties
Rhodizonic acid disodium salt is a dark violet to black powder that is soluble in water.[1] Its

aqueous solutions are typically orange to yellow, depending on the concentration, but are

unstable and should be freshly prepared for optimal performance.[3][4] The stability of its

aqueous solutions can be enhanced at a pH below 3.[4]

Table 1: Physicochemical Data for Rhodizonic Acid Disodium Salt
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Parameter Value Reference(s)

CAS Number 523-21-7 [1]

Molecular Formula C₆Na₂O₆ [1][5]

Molecular Weight 214.04 g/mol [1][5]

Appearance Dark violet to black powder [1]

Purity ≥98.0% (HPLC) [1]

Solubility Soluble in water [1][3][4]

Melting Point >300 °C [6]

pH (1% aqueous solution) ~7.0 - 9.0 [1]

Storage Conditions
2-8°C, inert atmosphere, dark

place
[1]

Synthesis
The synthesis of high-purity rhodizonic acid disodium salt typically involves a multi-step

chemical process. A common method is the oxidation of myo-inositol with nitric acid to produce

rhodizonic acid. This is followed by a neutralization step with a sodium base to form the

disodium salt. The process requires precise control of temperature and pH, and the final

product is purified through techniques such as solvent extraction, precipitation, and

recrystallization.[1]

Analytical Applications
The primary application of rhodizonic acid disodium salt is as a highly sensitive colorimetric

reagent for the detection and quantification of various metal ions. It forms distinctively colored

complexes with metals such as lead, barium, and strontium.[1][7][8] This property is exploited

in diverse fields including environmental monitoring, industrial quality control, and forensic

science.[1][7]

Table 2: Quantitative Analytical Data
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Analyte Method
Detection
Limit (LOD)

Molar
Absorptivity
(ε)

Reference(s)

Lead (Pb²⁺) Spot Test 0.1 µg Not specified [3][8]

Barium (Ba²⁺) Spot Test 0.25 µg Not specified [8]

Lead (Pb²⁺)
Colorimetric

Filtration
0.6 µg/L Not specified [8]

Copper (Cu²⁺)
Colorimetric

Filtration
1.2 µg/L Not specified [8]

Table 3: Stability Constants of Metal-Rhodizonate Complexes
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Metal Ion Method Log K Reference(s)

Copper (II)
Potentiometric

Titration

Log K₁: 4.85, Log K₂:

3.90
[9]

Nickel (II)
Potentiometric

Titration

Log K₁: 4.20, Log K₂:

3.35
[9]

Manganese (II)
Potentiometric

Titration

Log K₁: 3.60, Log K₂:

2.85
[9]

Cobalt (II)
Potentiometric

Titration

Log K₁: 4.00, Log K₂:

3.20
[9]

Zinc (II)
Potentiometric

Titration

Log K₁: 4.30, Log K₂:

3.50
[9]

Cadmium (II)
Potentiometric

Titration

Log K₁: 3.80, Log K₂:

3.00
[9]

Vanadyl (II)
Potentiometric

Titration

Log K₁: 5.20, Log K₂:

4.30
[9]

Uranyl (II)
Potentiometric

Titration

Log K₁: 5.50, Log K₂:

4.60
[9]

Calcium (II)
Potentiometric

Titration

Log K₁: 3.20, Log K₂:

2.50
[9]

Magnesium (II)
Potentiometric

Titration

Log K₁: 3.00, Log K₂:

2.30
[9]

Aluminum (III)
Potentiometric

Titration

Log K₁: 6.00, Log K₂:

5.10
[9]

Note: Stability constants (Log K) are a measure of the strength of the interaction between the

metal ion and the ligand.

Experimental Protocols
Qualitative Spot Test for Lead
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This protocol is widely used in forensic science for the detection of lead in gunshot residue.

Materials:

Saturated solution of rhodizonic acid disodium salt in distilled water (freshly prepared).

Buffer solution (pH 2.8) containing 15 g of tartaric acid and 19 g of sodium bitartrate per liter

of distilled water.[3]

5% (v/v) Hydrochloric acid (HCl) solution.

Filter paper.

Droppers.

Procedure:

Place a small sample of the material to be tested on a piece of filter paper.

Add one drop of the buffer solution to the sample.

Add one drop of the saturated rhodizonic acid disodium salt solution. A pink or red

coloration indicates the possible presence of lead or other heavy metals.[1]

To confirm the presence of lead, add one drop of 5% HCl solution. If the pink/red color

transitions to a blue-violet color, the presence of lead is confirmed.[1]
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Sample Preparation
Testing Procedure

Results

Test Sample Place on Filter Paper Add pH 2.8 Buffer Add Rhodizonate Solution Observe Pink/Red Color
Add 5% HCl

Positive

Lead Possible

No Lead Detected
Negative

Observe Blue-Violet Color

Lead Confirmed

Positive

Negative

Click to download full resolution via product page

Caption: Workflow for the qualitative spot test for lead.

Spectrophotometric Determination of Barium
This protocol outlines the use of rhodizonic acid disodium salt as an indicator in the titrimetric

determination of sulfate by titration with barium chloride.

Materials:

Rhodizonic acid disodium salt test paper (prepared by soaking filter paper in a solution of

the salt and drying).

Standard solution of barium chloride (BaCl₂).

Sample solution containing sulfate ions.

Apparatus for titration.

Procedure:

Titrate the sulfate-containing sample solution with the standard barium chloride solution.
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Periodically, remove a drop of the solution and spot it onto the rhodizonic acid disodium
salt test paper.

The endpoint of the titration is indicated by a color change on the test paper from the yellow-

orange of the indicator to the red-brown of the barium rhodizonate complex, signifying the

presence of excess barium ions.

Chelation and Color Formation
The analytical utility of rhodizonic acid disodium salt is based on its ability to act as a

chelating agent, forming stable, colored complexes with metal ions. The rhodizonate dianion

possesses multiple oxygen atoms that can coordinate with a central metal ion.

Reactants

Product

Rhodizonate Dianion (C₆O₆²⁻)

Colored Metal-Rhodizonate Complex

Chelation

Metal Ion (e.g., Pb²⁺)

Click to download full resolution via product page

Caption: Chelation of a metal ion by the rhodizonate dianion.

Relevance for Drug Development Professionals
While not a therapeutic agent itself, rhodizonic acid disodium salt serves as a valuable

analytical tool in drug development and manufacturing. Its primary role is in the quality control

of raw materials and final drug products, specifically for the detection and quantification of

heavy metal impurities. Regulatory agencies such as the FDA and EMA have stringent limits on

heavy metal content in pharmaceuticals, making sensitive and reliable analytical methods
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essential. The use of rhodizonic acid disodium salt in, for example, limit tests for lead and

barium can help ensure product safety and compliance.

Safety and Handling
Rhodizonic acid disodium salt may cause eye and skin irritation, as well as respiratory and

digestive tract irritation.[10] It is considered to have low hazard for usual industrial handling.[10]

Standard laboratory safety precautions should be observed, including the use of personal

protective equipment such as gloves and safety glasses.[10] It is stable under normal

temperatures and pressures but is incompatible with strong oxidizing agents.[10]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific or medical advice. Always consult the relevant safety

data sheets (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Rhodizonic Acid Disodium Salt (CAS 523-21-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-
number-523-21-7-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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